Sorivudine

• CAS: 77181-69-2; 80434-16-8
• Molecular Formula: C11H13BrN2O6
• Molecular Weight: 349.13 g/mol
• InChI: InChI=1S/C11H13BrN2O6/c12-2-1-5-3-14(11(19)13-9(5)18)10-8(17)7(16)6(4-15)20-10/h1-3,6-8,10,15-17H,4H2,(H,13,18,19)/b2-1+/t6-,7-,8+,10-/m1/s1
• InChIKey: GCQYYIHYQMVWLT-HQNLTJAPSA-N

Sorivudine: VZV Inhibitor Overview

Sorivudine (BV-araU) is an orally active synthetic pyrimidine nucleoside antimetabolite [1]. Its antiviral activity stems from selective phosphorylation by viral thymidine kinase (TK) in VZV and HSV-1, leading to competitive inhibition of viral DNA polymerase without being incorporated into the elongating viral DNA chain . Sorivudine has been marketed under trade names including Usevir (Nippon Shoji, Eisai) and Brovavir (Bristol-Myers Squibb) [2].

1

Antiviral research tool: Synthetic pyrimidine nucleoside antimetabolite for VZV inhibition studies.

2

Activation pathway: Prodrug requiring viral thymidine kinase (TK) for conversion to active triphosphate.

3

Antiviral spectrum context: Active against VZV and HSV-1; inactive against HSV-2 and CMV, useful for specificity controls.

• [1] PeptideDB. Sorivudine Product Database Entry. CAS 77181-69-2. Accessed 2026. View Source
• [2] Wikipedia. Sorivudine. Accessed 2026. View Source

Why Sorivudine Cannot Be Substituted

Despite sharing the nucleoside analog class with acyclovir, valacyclovir, famciclovir, and brivudine, sorivudine exhibits quantifiable divergence in potency, selectivity, and clinical outcomes that preclude generic substitution [1]. Unlike acyclovir, sorivudine's active metabolite is not incorporated into viral DNA, a mechanistic distinction that may contribute to differing resistance profiles and selectivity indices [2]. Most critically, sorivudine carries a well-documented lethal drug-drug interaction with 5-fluorouracil (5-FU) prodrugs via mechanism-based inhibition of dihydropyrimidine dehydrogenase (DPD) by its metabolite BVU, a safety liability absent from all other clinically used anti-VZV nucleoside analogs [3].

Spectrum gap

Inactivity against HSV-2 differs from acyclovir and brivudine; may not substitute for broad anti-herpes screening.

DPD interaction

Metabolite BVU irreversibly inhibits dihydropyrimidine dehydrogenase (DPD); lethal interaction with 5-FU requires strict risk review.

Selectivity context

Reported selectivity index >1,000,000 vs 20,000 (brivudine) and 600–800 (acyclovir); wide difference may not translate to interchangeable assay responses.

• [1] Whitley RJ, et al. Sorivudine: a potent inhibitor of varicella zoster virus replication. Adv Exp Med Biol. 1996;394:41-44. View Source
• [2] 湖南药事服务网. 索立夫定药理作用. Accessed 2026. View Source
• [3] Okuda H, et al. Lethal Drug Interactions of Sorivudine, a New Antiviral Drug, with Oral 5-Fluorouracil Prodrugs. Drug Metab Pharmacokinet. 1997;12(1):1-8. View Source

Sorivudine: Comparative Evidence

VZV Potency: Superior to Acyclovir

Sorivudine demonstrates in vitro inhibitory activity against varicella-zoster virus (VZV) at concentrations of 0.00001 to 0.004 mg/mL. These concentrations are over 1000-fold lower than those required for the inhibition of VZV replication by acyclovir [1]. This potency differential is consistently reported across multiple authoritative databases and technical datasheets . The enhanced potency translates to once-daily oral dosing of 40 mg sorivudine versus 800 mg five times daily for acyclovir [2].

VZV Potency vs ACV

Head-to-head

IC50 0.0001–0.004 µg/mL vs acyclovir; >1,000-fold lower concentration required for sorivudine

Supports high-sensitivity VZV assays

In vitro plaque reduction assay

Evidence Dimension	In Vitro Inhibitory Concentration Against VZV Replication
Target Compound Data	0.00001 - 0.004 mg/mL
Comparator Or Baseline	Acyclovir (concentrations over 1000-fold higher than sorivudine)
Quantified Difference	>1000-fold lower concentration
Conditions	In vitro VZV plaque inhibition assay / replication inhibition assay

Why This Matters

This potency advantage enables once-daily oral dosing at 1/20th the daily milligram dose of acyclovir, reducing pill burden and potentially improving adherence.

• [1] TargetMol. Sorivudine (T16911) Technical Datasheet. CAS 77181-69-2. Accessed 2026. View Source
• [2] Whitley RJ, et al. Sorivudine: a potent inhibitor of varicella zoster virus replication. Adv Exp Med Biol. 1996;394:41-44. View Source

Selectivity Index vs. Brivudine

In a comparative study evaluating six anti-VZV drugs, sorivudine (BV-araU) had the most potent anti-VZV effect in the plaque inhibition assay, followed by brivudine (BVDU) and 5-propynyl-arabinofuranosyluracil (Pry-araU) [1]. The selectivity index (ID50 for cell growth / ED50 for VZV plaque inhibition) of sorivudine was >1,000,000, compared to 20,000 for brivudine, >10,000 for Pry-araU, and only 600-800 for acyclovir and penciclovir [2]. Sorivudine also exhibited the highest selectivity index for the inhibition of DNA synthesis in VZV-infected versus non-infected cells [3].

Selectivity Index vs BVDU

Head-to-head

Selectivity index >1,000,000 (sorivudine) vs 20,000 (brivudine); >50-fold higher

Reported wider antiviral-cytotoxicity window

16 clinical VZV isolates, human embryonic lung cells

Evidence Dimension	Selectivity Index (ID50 for Cell Growth / ED50 for VZV Plaque Inhibition)
Target Compound Data	>1,000,000
Comparator Or Baseline	Brivudine: 20,000; Pry-araU: >10,000; Acyclovir: 600-800; Penciclovir: 600-800
Quantified Difference	Sorivudine SI is ≥50-fold higher than brivudine and >1,250-fold higher than acyclovir
Conditions	Human embryonic lung cell growth inhibition assay / VZV plaque inhibition assay

Why This Matters

A selectivity index exceeding 1,000,000 indicates an exceptionally wide therapeutic window in vitro, suggesting sorivudine is the most precise tool for VZV inhibition with minimal host cell cytotoxicity.

• [1] Machida H, et al. Comparison of the Selectivity of Anti-Varicella-Zoster Virus Nucleoside Analogues. Jpn J Pharmacol. 1990;52(Suppl):149P. View Source
• [2] Machida H, et al. Comparison of the Selectivity of Anti-Varicella-Zoster Virus Nucleoside Analogues. Jpn J Pharmacol. 1990;52(Suppl):149P. View Source
• [3] Machida H, et al. Comparison of the Selectivity of Anti-Varicella-Zoster Virus Nucleoside Analogues. Jpn J Pharmacol. 1990;52(Suppl):149P. View Source

Selectivity Index vs. Acyclovir

In a comprehensive evaluation of 16 freshly isolated clinical VZV strains against 27 antiviral compounds, sorivudine (BVaraU) exhibited the highest order of decreasing selectivity, followed by brivudine (BVDU) [1]. The complete potency ranking was: BVaraU > BVDU > CVDU ∼ CVDC > H2G > N7AP > CTDU ∼ BTDU ∼ OXT-G ∼ 882C87 > ACV > FIAC ∼ araT > HPMPC ∼ cHPMPC ∼ HPMPA ∼ HPMPc3A ∼ cHPMPA > PCV ∼ GCV ∼ OXT-A > PMEDAP ∼ PMEA > PFA ∼ PAA ∼ araA > araC [2]. Importantly, two clinical TK-deficient VZV strains from an AIDS patient were resistant to all TK-dependent drugs including sorivudine, acyclovir, and brivudine, confirming the shared activation mechanism [3].

Selectivity Index vs ACV

Cross-study comparable

>1,000,000 (sorivudine) vs 600–800 (acyclovir); 1,250- to 1,667-fold difference

Supports high-selectivity reference compound role

Cross-study comparison, same cell system

Evidence Dimension	Potency Ranking Against 16 Clinical VZV Isolates
Target Compound Data	Rank #1 (highest selectivity) among 27 tested compounds
Comparator Or Baseline	Brivudine (rank #2); Acyclovir (rank #11); Penciclovir (rank #18); Ganciclovir (rank #18)
Quantified Difference	Sorivudine outranks all 26 other tested antiviral compounds
Conditions	In vitro susceptibility testing of 16 freshly isolated clinical VZV strains plus TK+ and TK- reference strains

Why This Matters

Consistently ranking first against clinical isolates validates sorivudine as the most potent reference standard for VZV antiviral screening and resistance surveillance studies.

• [1] Andrei G, et al. Comparative activity of selected antiviral compounds against clinical isolates of varicella-zoster virus. Eur J Clin Microbiol Infect Dis. 1995;14(4):318-329. View Source
• [2] Andrei G, et al. Comparative activity of selected antiviral compounds against clinical isolates of varicella-zoster virus. Eur J Clin Microbiol Infect Dis. 1995;14(4):318-329. View Source
• [3] Andrei G, et al. Comparative activity of selected antiviral compounds against clinical isolates of varicella-zoster virus. Eur J Clin Microbiol Infect Dis. 1995;14(4):318-329. View Source

Efficacy in Refractory VZV Infections

In a randomized, double-blind, placebo-controlled multicenter clinical trial comparing sorivudine (40 mg once daily) to acyclovir (800 mg five times daily) in 170 HIV-infected patients with herpes zoster, sorivudine was superior to acyclovir for reducing times to cessation of new vesicle formation (RR=1.54, 95% CI=1.00-2.36, P=0.049) and total lesion crusting (RR=1.48, 95% CI=1.07-2.04, P=0.017) in multivariate analysis [1]. Univariate analysis showed median time to total lesion crusting of 7 days for sorivudine versus 8 days for acyclovir (P=0.02) [2]. A separate study of 125 HIV-infected adults found zoster recurrences and new episodes in 11% of sorivudine-treated patients versus 26% of acyclovir-treated patients (P=0.037) [3].

Refractory VZV Response

Reported

Lesion healing in HIV patients after acyclovir/foscarnet failure; Phase 2 trial context (NCT00000953)

Reported clinical endpoint in refractory cases

Open-label pilot study; not first-line indication

Evidence Dimension	Clinical Efficacy in HIV-Infected Patients with Herpes Zoster
Target Compound Data	Time to total lesion crusting: median 7 days; Recurrence/new episodes: 11%
Comparator Or Baseline	Acyclovir: median 8 days to crusting (P=0.02); Recurrence: 26% (P=0.037)
Quantified Difference	1 day faster crusting (P=0.02); 58% relative reduction in recurrence rate (11% vs 26%, P=0.037)
Conditions	Randomized, double-blind, controlled trial; HIV-infected adults with dermatomal herpes zoster; 10-day oral treatment; 12-month follow-up

Why This Matters

Superior healing kinetics and lower recurrence rate in immunocompromised patients establish sorivudine as a differentiated therapeutic option where clinical outcome differences are measurable.

• [1] Gnann JW Jr, et al. Sorivudine versus acyclovir for treatment of dermatomal herpes zoster in human immunodeficiency virus-infected patients: results from a randomized, controlled clinical trial. Antimicrob Agents Chemother. 1998;42(5):1139-1145. View Source
• [2] Gnann JW Jr, et al. Sorivudine versus acyclovir for treatment of dermatomal herpes zoster in human immunodeficiency virus-infected patients: results from a randomized, controlled clinical trial. Antimicrob Agents Chemother. 1998;42(5):1139-1145. View Source
• [3] Bodsworth NJ, et al. Evaluation of sorivudine (BV-araU) versus acyclovir in the treatment of acute localized herpes zoster in human immunodeficiency virus-infected adults. J Infect Dis. 1997;176(1):103-111. View Source

Lower Daily Dose vs. Acyclovir

Sorivudine carries a unique and well-documented lethal drug-drug interaction with 5-fluorouracil (5-FU) prodrugs, a liability not shared by acyclovir, valacyclovir, or famciclovir [1]. The interaction is mediated by sorivudine's gut flora metabolite (E)-5-(2-bromovinyl)uracil (BVU), which acts as a suicide inhibitor of dihydropyrimidine dehydrogenase (DPD), the rate-limiting enzyme for 5-FU catabolism [2]. In toxicokinetic studies, rats co-administered sorivudine and tegafur (a 5-FU prodrug) showed extremely elevated plasma and tissue 5-FU levels and died within 10 days, whereas animals given either drug alone survived >20 days without toxic symptoms [3]. This interaction caused 18 reported patient deaths in Japan within 40 days of sorivudine's approval, leading to restricted clinical use and stringent contraindication against any 5-FU co-administration [4].

Daily Dose vs ACV

Context-dependent

~40 mg once daily vs ~4,000 mg/day for acyclovir; >10-fold lower than valacyclovir/famciclovir

Supports in vivo dose-response study design

Clinical dosing regimen context

Evidence Dimension	DPD Enzyme Inhibition Leading to 5-FU Toxicity
Target Compound Data	Lethal interaction with 5-FU prodrugs; BVU irreversibly inactivates DPD as suicide inhibitor
Comparator Or Baseline	Acyclovir: No DPD inhibition; No documented lethal interaction with 5-FU
Quantified Difference	Sorivudine co-administration with 5-FU prodrugs caused 100% mortality in rats within 10 days vs 0% mortality with either drug alone; 18 human deaths documented
Conditions	Rat toxicokinetic model; Human clinical post-marketing surveillance data

Why This Matters

This well-characterized, mechanism-based interaction makes sorivudine uniquely unsuitable for any patient or animal model receiving 5-FU or its prodrugs—a critical selection criterion for experimental design and a differentiator from all other anti-VZV nucleoside analogs.

• [1] Diasio RB. Sorivudine and 5-fluorouracil; a clinically significant drug-drug interaction due to inhibition of dihydropyrimidine dehydrogenase. Br J Clin Pharmacol. 1998;46(1):1-4. View Source
• [2] Kanamitsu S, et al. Prediction of in vivo drug-drug interactions based on mechanism-based inhibition from in vitro data: inhibition of 5-fluorouracil metabolism by (E)-5-(2-bromovinyl)uracil. Drug Metab Dispos. 2000;28(4):467-474. View Source
• [3] Okuda H, et al. Lethal Drug Interactions of Sorivudine, a New Antiviral Drug, with Oral 5-Fluorouracil Prodrugs. Drug Metab Pharmacokinet. 1997;12(1):1-8. View Source
• [4] Ogura K, et al. A Possible Mechanism of Eighteen Patient Deaths Caused by Interactions of Sorivudine, a New Antiviral Drug, with Oral 5-Fluorouracil Prodrugs. J Pharmacol Exp Ther. 1998;287(2):791-799. View Source

Sorivudine: Research Applications

VZV Drug Discovery Assays

Sorivudine serves as the most potent reference compound for in vitro susceptibility testing of clinical VZV isolates, consistently ranking first among 27 tested antivirals in head-to-head comparisons [1]. It is particularly valuable as a positive control in plaque inhibition assays and viral DNA synthesis studies where a high selectivity index (>1,000,000) is required to discriminate TK-dependent mechanisms from host cell cytotoxicity [2]. Researchers should note that TK-deficient VZV strains exhibit cross-resistance to all TK-dependent drugs including sorivudine, acyclovir, and brivudine [3].

In Vivo VZV Infection Models

Sorivudine demonstrates robust in vivo efficacy in established animal models. In murine HSV-1 encephalitis, oral doses exceeding 50 mg/kg significantly reduced mortality [1]. In the simian varicella virus model in African green monkeys, daily doses of 20 mg/kg IM or 100 mg/kg PO completely protected against viremia and mortality without evidence of neurotoxicity or hematological abnormalities [2]. Doses as low as 0.2 mg/kg/day were effective, though breakthrough viremia occurred at lower dosages [3].

VZV Drug Resistance Mechanisms

Sorivudine's metabolite BVU is a well-characterized, mechanism-based suicide inhibitor of dihydropyrimidine dehydrogenase (DPD), making sorivudine an essential tool compound for DPD inhibition studies and 5-FU toxicity modeling [1]. In vitro preincubation of purified DPD with BVU in the presence of NADPH results in near-complete irreversible enzyme inactivation, enabling precise kinetic studies of DPD function and 5-FU metabolism [2]. Researchers should strictly avoid co-administering sorivudine with any 5-FU prodrug in animal models due to 100% mortality observed in co-administration studies [3].

Application

Selection Property

Validation Focus

VZV inhibitor screening

High in vitro potency context

VZV specificity over HSV-2

In vivo VZV model studies

Low effective dose context

Dosing and model-response endpoints

Resistance mechanism studies

TK-dependent resistance profile

TK gene mutation analysis

DPD inhibition research

Irreversible DPD inhibitor metabolite (BVU)

5-FU metabolism interaction context

• [1] Andrei G, et al. Comparative activity of selected antiviral compounds against clinical isolates of varicella-zoster virus. Eur J Clin Microbiol Infect Dis. 1995;14(4):318-329. View Source
• [2] Machida H, et al. Comparison of the Selectivity of Anti-Varicella-Zoster Virus Nucleoside Analogues. Jpn J Pharmacol. 1990;52(Suppl):149P. View Source
• [3] Andrei G, et al. Comparative activity of selected antiviral compounds against clinical isolates of varicella-zoster virus. Eur J Clin Microbiol Infect Dis. 1995;14(4):318-329. View Source
• [4] PeptideDB. Sorivudine Product Database Entry. CAS 77181-69-2. Accessed 2026. View Source
• [5] Okuda H, et al. Lethal Drug Interactions of Sorivudine, a New Antiviral Drug, with Oral 5-Fluorouracil Prodrugs. Drug Metab Pharmacokinet. 1997;12(1):1-8. View Source
• [6] Kanamitsu S, et al. Prediction of in vivo drug-drug interactions based on mechanism-based inhibition from in vitro data: inhibition of 5-fluorouracil metabolism by (E)-5-(2-bromovinyl)uracil. Drug Metab Dispos. 2000;28(4):467-474. View Source
• [7] Ogura K, et al. A Possible Mechanism of Eighteen Patient Deaths Caused by Interactions of Sorivudine, a New Antiviral Drug, with Oral 5-Fluorouracil Prodrugs. J Pharmacol Exp Ther. 1998;287(2):791-799. View Source